(2S)-2-azaniumyl-2-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoate

• IUPAC Name: (2S)-2-azaniumyl-2-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoate
• InChI: InChI=1S/C9H17NO4/c1-8(2,3)14-6(11)5-9(4,10)7(12)13/h5,10H2,1-4H3,(H,12,13)/t9-/m0/s1
• InChI Key: VIQZVYPYYUPDQY-VIFPVBQESA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(C)(C(=O)[O-])[NH3+]
• Isomeric SMILES: C[C@](CC(=O)OC(C)(C)C)(C(=O)[O-])[NH3+]
• Molecular Formula: C9H17NO4
• Molecular Weight: 203.24 g/mol

Description

The compound with the identifier “(2S)-2-azaniumyl-2-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoate” is a chemical entity registered in the PubChem database. This compound is characterized by its unique molecular structure and properties, which make it of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-azaniumyl-2-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoate involves specific chemical reactions and conditions. Detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. For instance, the preparation of certain compounds may involve multi-step synthesis, starting from readily available precursors and involving reactions such as condensation, cyclization, and functional group transformations .

Industrial Production Methods

Industrial production methods for this compound would likely involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing cost-effective and environmentally friendly processes. Techniques such as continuous flow chemistry and the use of catalysts may be employed to enhance efficiency .

Chemical Reactions Analysis

Types of Reactions

(2S)-2-azaniumyl-2-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoate can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions may require anhydrous conditions to prevent side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound may yield different oxidized derivatives, while reduction may yield various reduced forms of the compound .

Scientific Research Applications

(2S)-2-azaniumyl-2-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoate has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent or intermediate in the synthesis of other compounds.

Biology: It may be used in studies involving biological pathways and mechanisms.

Medicine: It could be investigated for its potential therapeutic effects or as a lead compound in drug discovery.

Industry: It may be used in the development of new materials or as a component in industrial processes

Mechanism of Action

The mechanism of action of (2S)-2-azaniumyl-2-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoate involves its interaction with specific molecular targets and pathways. This interaction can lead to various biological effects, depending on the nature of the compound and its targets. Detailed studies on the mechanism of action typically involve biochemical assays and molecular modeling .

Comparison with Similar Compounds

Similar Compounds

(2S)-2-azaniumyl-2-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoate can be compared with other similar compounds based on its structure and properties. Similar compounds may include those with analogous functional groups or similar molecular frameworks .

Uniqueness

The uniqueness of this compound lies in its specific molecular structure, which may confer unique properties and reactivity. This can make it particularly valuable in certain applications where other compounds may not be as effective .

Conclusion

This compound is a compound of significant interest in various scientific fields due to its unique properties and wide range of applications